(2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-4-yl)prop-2-enoic acid
Overview
Description
“(2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-4-yl)prop-2-enoic acid” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of applications in medicinal chemistry due to their pharmacological properties .
Chemical Reactions Analysis
As an organic compound containing a pyrazole ring, this molecule could potentially undergo a variety of chemical reactions. These could include electrophilic aromatic substitution on the pyrazole ring or reactions at the carboxylic acid group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of a carboxylic acid group could result in acidic properties, while the fluorine atom could influence its reactivity and stability .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-4-yl)prop-2-enoic acid involves the synthesis of the starting material, 1-methyl-1H-pyrazol-4-ylacetic acid, followed by the introduction of the fluoro group and the formation of the final product through a Wittig reaction.", "Starting Materials": [ "Ethyl acetoacetate", "Hydrazine hydrate", "Methyl iodide", "Sodium hydroxide", "Bromine", "Sodium hydride", "Triethyl phosphonoacetate", "Diethyl malonate", "Methanol", "Acetic acid", "Sodium borohydride", "Sodium methoxide", "Sodium iodide", "Sulfuric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Synthesis of 1-methyl-1H-pyrazol-4-ylacetic acid", "a. React ethyl acetoacetate with hydrazine hydrate in the presence of sodium hydroxide to form 1-methyl-1H-pyrazol-4-ylacetic acid hydrazide", "b. React the hydrazide with methyl iodide to form 1-methyl-1H-pyrazol-4-ylacetic acid", "Step 2: Introduction of the fluoro group", "a. React 1-methyl-1H-pyrazol-4-ylacetic acid with bromine and sodium hydroxide to form 1-methyl-4-bromo-1H-pyrazole-3-acetic acid", "b. React the bromo compound with sodium hydride and triethyl phosphonoacetate to form (E)-1-methyl-4-(triethylphosphono)-1H-pyrazol-3-yl)acrylic acid", "c. React the (E)-1-methyl-4-(triethylphosphono)-1H-pyrazol-3-yl)acrylic acid with diethyl malonate and sodium methoxide to form (E)-3-(1-methyl-1H-pyrazol-4-yl)-3-oxoprop-2-enoic acid", "Step 3: Formation of the final product", "a. React (E)-3-(1-methyl-1H-pyrazol-4-yl)-3-oxoprop-2-enoic acid with sodium borohydride and acetic acid to form (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-4-yl)prop-2-enoic acid", "b. Purify the final product using standard techniques such as recrystallization or column chromatography" ] } | |
CAS RN |
2639466-36-5 |
Product Name |
(2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-4-yl)prop-2-enoic acid |
Molecular Formula |
C7H7FN2O2 |
Molecular Weight |
170.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
